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Introduction and Chemical Profile

Fenticonazole nitrate is a broad-spectrum imidazole derivative antifungal agent used primarily in topical

and intravaginal formulations for treating superficial mycoses and mixed infections. Its chemical structure

features an imidazole ring connected to diphenyl ether and phenylsulfide components, contributing to its

unique pharmacological profile.

Chemical Name: 1-[2-(2,4-dichlorophenyl)-2-{[4-(phenylsulfanyl)phenyl]methoxy}ethyl]-1H-imidazole

nitrate [1]
Molecular Formula: C₂₄H₂₀Cl₂N₂OS [1]

Molecular Weight: 455.40 g·mol⁻¹ [1]
CAS Registry Number: 72479-26-6 (base), 73151-29-8 (nitrate salt) [2]

This compound demonstrates exceptional activity against a wide spectrum of fungal pathogens, with

additional antibacterial and antiparasitic properties that make it particularly valuable for treating mixed

infections [3]. Its multifunctional mechanism of action distinguishes it from other azole antifungals and has

led to recent investigations into repurposing opportunities beyond antifungal therapy.
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Mechanism of Action: Multifunctional Antifungal
Activity

Fenticonazole nitrate exhibits a unique multimodal mechanism of action that targets fungal pathogens

through several simultaneous pathways, contributing to its potent antifungal efficacy and reducing the

likelihood of resistance development.

Primary Antifungal Mechanisms

Table 1: Primary Antifungal Mechanisms of Fenticonazole Nitrate

Mechanism Molecular Target Cellular Consequences

Ergosterol
Biosynthesis Inhibition

Lanosterol 14α-demethylase

enzyme

Depletes ergosterol content in fungal cell

membranes [4]

Membrane Disruption Fungal cytoplasmic membrane Increased permeability and leakage of

intracellular components [3] [4]

Protease Inhibition Secreted aspartic proteases

from Candida albicans

Reduces tissue damage and invasion

capability [3]

Respiratory Chain
Interference

Cytochrome oxidases and

peroxidases

Disruption of energy metabolism [3]

The inhibition of ergosterol biosynthesis represents the cornerstone of fenticonazole's antifungal activity. By

targeting the cytochrome P450-dependent enzyme lanosterol 14α-demethylase, fenticonazole disrupts the

conversion of lanosterol to ergosterol, an essential component of fungal cell membranes [4]. This inhibition

results in compromised membrane integrity, altered fluidity, and increased permeability, ultimately leading to

cell lysis and death.

The following diagram illustrates the multimodal antifungal mechanism of fenticonazole nitrate:
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Diagram 1: Multimodal Antifungal Mechanism of Fenticonazole Nitrate. The illustration shows primary

mechanisms targeting fungal cellular structures and secondary activities contributing to broad-spectrum

efficacy.

Beyond its primary antifungal mechanisms, fenticonazole exhibits several secondary activities that enhance

its therapeutic utility. It demonstrates antibacterial action against Gram-positive bacteria commonly

associated with superinfected fungal skin and vaginal infections, and shows antiparasitic activity against

Trichomonas vaginalis [3] [5]. Additionally, fenticonazole possesses anti-inflammatory properties that

help reduce inflammation and irritation associated with fungal infections, providing symptomatic relief

alongside antimicrobial action [4].

Antifungal Spectrum and Efficacy Data

Fenticonazole nitrate demonstrates a broad spectrum of activity against diverse fungal pathogens, with

particularly high efficacy rates observed in clinical studies for various superficial mycoses.

Pathogen Spectrum and MIC Profiles

Table 2: Antifungal Spectrum of Fenticonazole Nitrate

Fungal Pathogen
Group

Specific Species Clinical Efficacy Key Findings

Dermatophytes Trichophyton mentagrophytes,
other Trichophyton species

96.3%
mycological

response [3]

Highly effective against
tinea infections

Yeasts Candida albicans, other

Candida species

95.2%

mycological
response [3]

Primary indication for

vulvovaginal candidiasis
[1]

Dimorphic Fungi Malassezia furfur (causative
agent of pityriasis versicolor)

100% mycological
response [3]

Exceptional activity
demonstrated in clinical

studies

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 12 Tech Support

https://www.smolecule.com/products/s527918?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18840006/
https://pubmed.ncbi.nlm.nih.gov/7199313/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fenticonazole-nitrate
https://www.smolecule.com/products/s527918?utm_src=pdf-body
https://www.smolecule.com/products/s527918?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18840006/
https://pubmed.ncbi.nlm.nih.gov/18840006/
https://en.wikipedia.org/wiki/Fenticonazole
https://pubmed.ncbi.nlm.nih.gov/18840006/
https://www.smolecule.com/products/s527918?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Fungal Pathogen
Group

Specific Species Clinical Efficacy Key Findings

Molds Various mold species Active in vitro [5] Broad spectrum of activity

The activity of fenticonazole against yeasts is particularly enhanced at acidic pH (4-5), which aligns with the

physiological environment of vaginal infections where the drug demonstrates high clinical efficacy [5]. This

pH-dependent activity provides a therapeutic advantage for vulvovaginal candidiasis treatment.

Clinical Efficacy Results from Large-Scale Studies

A large open-label clinical study (n=760) evaluating fenticonazole 2% cream, spray, or powder demonstrated

impressive mycological response rates across different infection types [3]:

Pityriasis versicolor: 100% of patients achieved negative mycological assay

Tinea infections: 96.3% mycological response rate
Candida infections: 95.2% mycological response rate

Comparative clinical studies have shown fenticonazole administered once or twice daily to be at least as

effective as six different topical antimycotics (miconazole, clotrimazole, econazole, bifonazole, naftifine, and

ciclopirox) in treating superficial skin mycoses [3]. The drug has a rapid onset of action, with clinical

efficacy generally observed within days of commencing treatment.

Formulations and Pharmacokinetic Profile

Available Formulations and Administration Routes

Fenticonazole nitrate is formulated for topical and intravaginal administration with various dosage forms

tailored to specific infection sites and patient needs:

Vaginal Formulations:

200 mg pessary (inserted at bedtime for 3 nights)
600 mg pessary (single application at bedtime)
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2% vaginal cream [1]

Topical Formulations:

2% cream
Spray solution

Powder [3]

Novel Delivery Systems:

Emulgel formulations for enhanced cutaneous delivery [6]

The vaginal capsule formulation is particularly noted for being non-greasy, non-soiling, and easily removable

with water, enhancing patient compliance [1]. Recent advances in formulation technology include the

development of fenticonazole-loaded emulgels that combine the advantages of both emulsions and gels,

offering improved drug loading capacity, stability, and topical delivery for cutaneous candidiasis [6].

Pharmacokinetics and Systemic Absorption

The pharmacokinetic profile of fenticonazole nitrate is characterized by minimal systemic absorption when

applied topically or vaginally, resulting in favorable local efficacy with limited systemic exposure:

Vaginal Administration: Absorption studies using ³H-fenticonazole show limited systemic absorption

following vaginal administration [7]:

Women with normal cervicovaginal mucosa: 0.58 ± 0.28% of dose absorbed

Women with vulvovaginal candidiasis: 1.81 ± 0.57% of dose absorbed
Women with cervical carcinoma: 1.12 ± 0.53% of dose absorbed

Plasma Concentrations: No measurable radioactivity was detected in plasma of subjects with normal

mucosa or vulvovaginal candidiasis, while low levels were detected in patients with cervical

carcinoma, peaking at approximately 8 hours post-administration [7].

Excretion: Over a 5-day period, 0.4-1.5% of the administered dose was recovered in urine and 0.18-

0.32% in feces, confirming minimal systemic absorption [7].

Advanced HPLC-MS/MS methods have been developed and validated for the determination of fenticonazole

in human plasma with high sensitivity (linear ranges of 5-1000 pg/mL and 0.1-20 ng/mL for different
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administration routes) [8]. These methods enable precise pharmacokinetic studies following both

percutaneous and intravaginal administration.

Experimental Protocols and Research Applications

Key Experimental Methodologies

In Vitro Antifungal Susceptibility Testing

Culture Conditions: Various fungi cultured in appropriate media at pH range 4-7 [5]
Serum Interference Testing: Addition of inactivated bovine serum to culture medium to evaluate

impact on antifungal activity [5]
MIC Determination: Standard broth microdilution methods according to CLSI guidelines

HPLC-MS/MS Analysis of Fenticonazole in Plasma [8]

Extraction Method: Protein precipitation by acetonitrile containing 2% acetic acid
Chromatography: Kinetex XB-C18 column with gradient elution

Mass Spectrometry: ESI positive ion mode with MRM transitions of m/z 455.2→199.1 for
fenticonazole and m/z 430.2→372.3 for mifepristone (IS)

Validation Parameters: Accuracy (85-115%), precision (<15% RSD), recovery (>90%)

Checkerboard Synergy Assays [9]

Bacterial Strains: Escherichia coli including mcr-1-positive multidrug-resistant strains

Combination Testing: Fenticonazole nitrate with colistin in serial dilutions
Analysis: Fractional Inhibitory Concentration (FIC) index calculation to determine synergistic effects

Emerging Research Applications and Repurposing Opportunities

Recent research has revealed promising new applications for fenticonazole nitrate beyond its traditional

antifungal indications:

Antibiotic Adjuvant for Multidrug-Resistant Bacteria Fenticonazole nitrate demonstrates significant

synergistic effects when combined with colistin against mcr-1-positive multidrug-resistant Escherichia coli

[9]:
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Effectively inhibits biofilm formation and eradicates established biofilms

Increases outer membrane permeability and disrupts membrane potential
Reduces ATP levels leading to bacterial cell death

In vivo studies show a 40% increase in survival rate compared to colistin alone
Potential application as an antibiotic adjuvant against MCR-1-positive multidrug-resistant pathogens

PPARγ Modulation for Metabolic Disorders Structure-based screening has identified fenticonazole

nitrate as a novel PPARγ-modulating ligand with potential applications in type 2 diabetes mellitus and non-

alcoholic fatty liver disease (NAFLD) [10]:

Functions as a selective PPARγ modulator with weak partial agonism

Potently binds PPARγ and inhibits CDK5-mediated phosphorylation of PPARγ Ser273
Demonstrates powerful anti-diabetic and anti-NAFLD efficacies in vivo

Shows reduced adverse effects compared to full PPARγ agonists (e.g., rosiglitazone)
Potential for repurposing as a metabolic disease therapeutic with improved therapeutic index

The following diagram illustrates the PPARγ modulation mechanism and its therapeutic implications:
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PPARγ Modulation by Fenticonazole Nitrate: Mechanism and Therapeutic Implications
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Diagram 2: PPARγ Modulation by Fenticonazole Nitrate. The diagram shows the molecular interaction with

PPARγ receptor and subsequent therapeutic outcomes relevant to metabolic diseases.

Safety Profile and Regulatory Status
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Adverse Effects and Tolerability

Fenticonazole nitrate exhibits an excellent safety profile with predominantly mild and transient adverse

effects:

Topical Application: Most frequent adverse events include burning sensation/cutaneous irritation

and itch, with incidence <5% in large open-label studies [3]
Intravaginal Administration: Burning sensation reported, though this symptom was often present

prior to drug administration due to the underlying infection [3]
Systemic Exposure: Minimal absorption results in negligible systemic adverse effects [7]

The drug is generally well-tolerated, with adverse events rarely responsible for treatment discontinuation in

clinical studies [3].

Special Populations and Contraindications

Pregnancy and Lactation: Embryotoxic effects observed in rats at doses above 40 mg/kg/day.

Fenticonazole crosses the placental barrier in pregnant rats and rabbits after vaginal application and
is excreted in milk of lactating rats. Use during pregnancy or lactation only if considered essential [1]

Fertility: Does not interfere with the function of male and female gonads and does not modify the first
phases of reproduction [1]

Teratogenicity: No teratogenic effects observed in rats and rabbits [1]
Contraceptive Interaction: Intravaginal preparations may damage latex contraceptives; additional

contraceptive measures are necessary during local administration [1]

Regulatory Status

United Kingdom: Prescription only medicine (POM) [1]

United States: Not FDA-approved [1]
General Status: ℞ (Prescription only) in most countries [1]

Conclusion and Future Perspectives

Fenticonazole nitrate represents a versatile antifungal agent with a broad spectrum of activity, multimodal

mechanism of action, and favorable safety profile. Its unique pharmacological properties, including

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 10 / 12 Tech Support

https://www.smolecule.com/products/s527918?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18840006/
https://pubmed.ncbi.nlm.nih.gov/18840006/
https://pubmed.ncbi.nlm.nih.gov/2019858/
https://pubmed.ncbi.nlm.nih.gov/18840006/
https://en.wikipedia.org/wiki/Fenticonazole
https://en.wikipedia.org/wiki/Fenticonazole
https://en.wikipedia.org/wiki/Fenticonazole
https://en.wikipedia.org/wiki/Fenticonazole
https://en.wikipedia.org/wiki/Fenticonazole
https://en.wikipedia.org/wiki/Fenticonazole
https://en.wikipedia.org/wiki/Fenticonazole
https://www.smolecule.com/products/s527918?utm_src=pdf-body
https://www.smolecule.com/products/s527918?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


antibacterial and antiparasitic activities, make it particularly valuable for treating mixed infections without

requiring combination therapy.

Recent research has revealed exciting repurposing opportunities for fenticonazole nitrate, particularly as an

antibiotic adjuvant against multidrug-resistant Gram-negative bacteria and as a PPARγ modulator for

metabolic disorders. These emerging applications leverage its membrane-active properties and nuclear

receptor modulation capabilities, potentially expanding its therapeutic utility beyond antifungal therapy.

For researchers and drug development professionals, fenticonazole nitrate presents several promising

avenues for future investigation:

Development of optimized formulations for enhanced cutaneous and systemic delivery
Exploration of combination therapies leveraging its synergistic effects with conventional antibiotics

Further characterization of its PPARγ modulation mechanism for metabolic disease applications
Investigation of potential applications in other therapeutic areas mediated by nuclear receptors

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 12 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/40037503/
https://www.sciencedirect.com/science/article/abs/pii/S1043661821004448
https://www.smolecule.com/products/b527918#fenticonazole-nitrate-antifungal-spectrum
https://www.smolecule.com/products/b527918#fenticonazole-nitrate-antifungal-spectrum
https://www.smolecule.com/products/b527918#fenticonazole-nitrate-antifungal-spectrum
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s527918?utm_src=pdf-bulk
https://www.smolecule.com/products/s527918?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

